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Compound of Interest

3-Aminotetrahydrothiophene 1,1-
Compound Name:
dioxide hydrochloride

cat. No.: B1306192

An In-Depth Technical Guide to the Safety and Hazards of 3-Aminotetrahydrothiophene 1,1-
dioxide hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the safety and hazards associated with 3-
Aminotetrahydrothiophene 1,1-dioxide hydrochloride (CAS No: 51642-03-6). The
information presented herein is synthesized from authoritative sources to ensure technical
accuracy and promote safe laboratory practices. This document is intended for professionals in
research and drug development who may handle this compound.

Section 1: Chemical and Physical Properties

A fundamental understanding of a compound's physical and chemical properties is the
cornerstone of a robust safety assessment. These properties dictate its behavior under various
laboratory conditions and inform appropriate handling and storage procedures.
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Property Value Source
Molecular Formula C4H10CINO2S PubChem[1]
Molecular Weight 171.65 g/mol PubChem[1]
Appearance Solid Fisher Scientific[2]
Melting Point 208 - 209 °C Fisher Scientific[2]
Boiling Point No data available Fisher Scientific[2]
Flash Point No data available Fisher Scientific[2]
Solubility No data available

Density 1.314 g/cm3 Chemsrc[3]

Section 2: Hazard Identification and Classification

3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride is classified as hazardous under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). A clear

understanding of these hazards is critical for risk mitigation.

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

H335: May cause respiratory

irritation

Source: PubChem, Echemi[1][4]

GHS Label Elements

e Pictogram:
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alt text

« Signal Word:Warning[2][4]

Section 3: Safe Handling and Storage Protocols

The inherent hazards of this compound necessitate stringent adherence to safe handling and
storage protocols to minimize exposure risk to laboratory personnel.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with robust engineering
controls and supplemented by appropriate PPE.

Ventilation: Handle this compound in a well-ventilated area.[4] A chemical fume hood is
recommended to control the generation of dust and aerosols.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
Nitrile or neoprene gloves are generally suitable, but it is advisable to consult the glove
manufacturer's compatibility data.

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][5]

General Handling Procedures

¢ Avoid contact with skin and eyes.[4]
» Avoid the formation of dust and aerosols.[4]
e Do not eat, drink, or smoke when using this product.[4]

e Wash hands thoroughly after handling.[4]
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Storage Conditions

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous
situations.

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]
o Store locked up.[4]

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[2]

Section 4: Emergency Procedures and First Aid

Prompt and correct response to an exposure incident can significantly mitigate harm. All
laboratory personnel should be familiar with these procedures.

First-Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4] If
symptoms persist, seek medical attention.

« If on Skin: Wash with plenty of water.[4] If skin irritation occurs, get medical help.[4] Take off
contaminated clothing and wash it before reuse.[4]

 If in Eyes: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if
present and easy to do. Continue rinsing.[4] If eye irritation persists, seek medical attention.

« If Swallowed: Rinse mouth.[4] Get medical help.[4] Do not induce vomiting.

Accidental Release Measures

In the event of a spill, the following steps should be taken to ensure the safety of personnel and
the environment.

e Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so.
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o Clean-up: Sweep up the spilled solid material, taking care to avoid generating dust, and
shovel it into a suitable container for disposal.[2]

o Decontaminate: Clean the spill area thoroughly.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

e Hazardous Combustion Products: In the event of a fire, toxic gases such as nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen chloride
gas may be formed.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[2]

Section 5: Toxicological Information

While comprehensive toxicological data for 3-Aminotetrahydrothiophene 1,1-dioxide
hydrochloride is not readily available in the public domain, the GHS classification provides a
clear indication of its potential health effects. The primary routes of exposure are inhalation,
ingestion, and skin/eye contact. The observed effects are irritation to the skin, eyes, and
respiratory system, and it is harmful if swallowed.[1][4]

Section 6: Disposal Considerations

Disposal of this chemical and its containers must be conducted in accordance with all
applicable local, state, and federal regulations. It is the responsibility of the waste generator to
determine the proper waste classification and disposal methods.

Section 7: Visualized Safety Workflows

To further clarify the safety protocols, the following diagrams illustrate the recommended
workflows for handling and in case of an emergency.

Standard Handling Workflow
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Caption: Standard Operating Procedure for Handling.
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Emergency Response Flowchart
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Caption: Emergency Response for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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